2-Hydroxyethyl Nortadalafil
2-Hydroxyethyl Nortadalafil
Brand Name:
Vulcanchem
CAS No.:
385769-94-8
VCID:
VC0031673
InChI:
InChI=1S/C23H21N3O5/c27-8-7-25-11-20(28)26-17(23(25)29)10-15-14-3-1-2-4-16(14)24-21(15)22(26)13-5-6-18-19(9-13)31-12-30-18/h1-6,9,17,22,24,27H,7-8,10-12H2/t17-,22-/m1/s1
SMILES:
C1C2C(=O)N(CC(=O)N2C(C3=C1C4=CC=CC=C4N3)C5=CC6=C(C=C5)OCO6)CCO
Molecular Formula:
C23H21N3O5
Molecular Weight:
419.4 g/mol
2-Hydroxyethyl Nortadalafil
CAS No.: 385769-94-8
Reference Standards
VCID: VC0031673
Molecular Formula: C23H21N3O5
Molecular Weight: 419.4 g/mol
| CAS No. | 385769-94-8 |
|---|---|
| Product Name | 2-Hydroxyethyl Nortadalafil |
| Molecular Formula | C23H21N3O5 |
| Molecular Weight | 419.4 g/mol |
| IUPAC Name | (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione |
| Standard InChI | InChI=1S/C23H21N3O5/c27-8-7-25-11-20(28)26-17(23(25)29)10-15-14-3-1-2-4-16(14)24-21(15)22(26)13-5-6-18-19(9-13)31-12-30-18/h1-6,9,17,22,24,27H,7-8,10-12H2/t17-,22-/m1/s1 |
| Standard InChIKey | VDBODWGORDEZOC-VGOFRKELSA-N |
| Isomeric SMILES | C1[C@@H]2C(=O)N(CC(=O)N2[C@@H](C3=C1C4=CC=CC=C4N3)C5=CC6=C(C=C5)OCO6)CCO |
| SMILES | C1C2C(=O)N(CC(=O)N2C(C3=C1C4=CC=CC=C4N3)C5=CC6=C(C=C5)OCO6)CCO |
| Canonical SMILES | C1C2C(=O)N(CC(=O)N2C(C3=C1C4=CC=CC=C4N3)C5=CC6=C(C=C5)OCO6)CCO |
| Synonyms | (6R,12aR)-rel-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-(2-hydroxyethyl)-pyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione_x000B_ |
| PubChem Compound | 10159034 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume